Cas no 158001-10-6 (1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-)

158001-10-6 structure
Product name:1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
CAS No:158001-10-6
MF:C9H14N4O3S
MW:258.297460079193
CID:1336845
1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
- 1H-Pyrazole-4-carboxamide, 5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
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- Inchi: 1S/C9H14N4O3S/c1-5-7(9(11)14)8(10)13(12-5)6-2-3-17(15,16)4-6/h6H,2-4,10H2,1H3,(H2,11,14)
- InChI Key: RQJIHZODEFMVLR-UHFFFAOYSA-N
- SMILES: N1(C2CCS(=O)(=O)C2)C(N)=C(C(N)=O)C(C)=N1
Computed Properties
- Exact Mass: 258.07882
Experimental Properties
- Density: 1.76±0.1 g/cm3(Predicted)
- Boiling Point: 552.0±50.0 °C(Predicted)
- PSA: 121.07
- pka: 15.03±0.50(Predicted)
1H-Pyrazole-4-carboxamide,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)- Related Literature
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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2. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
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